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Compound of Interest

Compound Name: Galosemide

CAS No.: 52157-91-2

Cat. No.: B1216223

Get Quote

Executive Summary: The Galosemide Paradox
Galosemide (M-79175) represents a critical case study in the medicinal chemistry of high-

ceiling loop diuretics. Structurally analogous to torsemide, galosemide utilizes a pyridine-

sulfonyl scaffold rather than the sulfonamide-benzoate scaffold found in furosemide. While it

demonstrates potent diuretic activity in rodent models—exceeding furosemide in duration and

potency—galosemide exhibits a profound lack of activity in humans.

This guide dissects the Structure-Activity Relationship (SAR) of galosemide to explain this

species-specific divergence. It serves as a technical manual for researchers to understand how

subtle modifications in the sulfonyl-acyl linkage versus the sulfonylurea linkage dictate

metabolic stability and therapeutic viability.

Molecular Architecture & Pharmacophore Definition
To understand the SAR of galosemide, one must deconstruct it against the successful analog,

torsemide. Both drugs target the Na
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-K

-2Cl

cotransporter (NKCC2) in the Thick Ascending Limb (TAL) of the Loop of Henle.[1]

The Pyridine-Sulfonyl Scaffold
Unlike furosemide (a derivative of anthranilic acid), galosemide is built upon a 3-

pyridinesulfonyl core. The pyridine nitrogen provides a unique pKa profile (approx. 6.0–7.0),

allowing for high lipid solubility at physiological pH, which facilitates rapid absorption and

tubular secretion.

Structural Comparison
Feature

Galosemide (M-
79175)

Torsemide Functional Impact

Scaffold Pyridine-3-sulfonyl Pyridine-3-sulfonyl
Bioavailability & pKa

modulation.

Position 4
3-

(trifluoromethyl)anilino

3-methylanilino (m-

toluidino)

Lipophilicity: The -CF

group in galosemide

significantly increases

lipophilicity compared

to the -CH

in torsemide.

Side Chain
Propanamide (-SO

-NH-CO-Et)

Urea (-SO

-NH-CO-NH-iPr)

Metabolic Stability:

The acyl-sulfonamide

bond in galosemide is

susceptible to rapid

hydrolysis in humans,

whereas the

sulfonylurea in

torsemide is stable.

Structure-Activity Relationship (SAR) Analysis
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The SAR of galosemide is defined by three critical zones. The failure of galosemide in human

trials is directly attributable to the design choice in Zone 3.

Zone 1: The Lipophilic Domain (Position 4)
The attachment of an anilino group at the 4-position of the pyridine ring is essential for

hydrophobic interaction with the translocation pocket of NKCC2.

Modification: Galosemide incorporates a trifluoromethyl (-CF

) group on the phenyl ring.[2]

Effect: This electron-withdrawing group enhances lipophilicity and metabolic resistance of the

phenyl ring itself (blocking hydroxylation). In rat models, this results in higher potency per

milligram compared to non-fluorinated analogs.

Zone 2: The Vector Anchor (Pyridine Nitrogen)
The pyridine nitrogen acts as an electron sink. Its position relative to the sulfonyl group is

critical for maintaining the acidity of the sulfonamide proton.

Mechanism: The proton on the sulfonamide nitrogen (SO

-NH) must be acidic enough to deprotonate at physiological pH, allowing the drug to exist as
an anion. This anionic form is the active species transported by Organic Anion Transporters
(OATs) into the tubular lumen.

Zone 3: The Metabolic Liability (The Distal Terminus)
This is the defining feature of galosemide's SAR.

Structure: Galosemide features a sulfonyl-propanamide moiety (

).[2]

The "Human" Flaw: In humans, the enzyme systems (likely specific esterases or amidases)

rapidly hydrolyze the
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-acyl bond, cleaving the propanamide group. This converts galosemide into its parent
sulfonamide metabolite, which has significantly lower affinity for NKCC2 and poor
pharmacokinetic properties.

Contrast: Torsemide utilizes a sulfonylurea linkage.[3] The additional nitrogen in the urea

chain stabilizes the structure against this specific hydrolytic pathway, preserving activity in

humans.

Visualization: SAR Logic Map

Galosemide Molecule
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Caption: Figure 1. Structural dissection of Galosemide showing the functional impact of the

trifluoromethyl group and the species-dependent liability of the propanamide side chain.

Mechanistic Pharmacology
Galosemide acts as a reversible inhibitor of the Na

-K

-2Cl
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cotransporter isoform 2 (NKCC2), located on the apical membrane of the Thick Ascending Limb
(TAL).

Mechanism of Action (MOA) Workflow
Tubular Secretion: Galosemide is highly protein-bound (>95%) and cannot be filtered at the

glomerulus. It enters the proximal tubule via OAT1/OAT3 (Organic Anion Transporters) on

the basolateral membrane.

Luminal Translocation: It is secreted into the tubular fluid.

Binding Event: At the TAL, galosemide binds to the Cl

translocation pocket of the NKCC2 protein.

Inhibition: This blockade prevents the reabsorption of Na

, K

, and Cl

, collapsing the lumen-positive potential difference.

Diuresis: The hypertonicity of the renal medulla is abolished, preventing water reabsorption

in the collecting duct.

Pathway Visualization

Blood Stream
(Protein Bound)

OAT1/3 Transporter
Active Transport

Proximal Tubule Cell
Tubular Lumen

(Urine)
Secretion NKCC2 Transporter

(Na-K-2Cl)

Galosemide Binds
(Cl- Site Competition) TAL Cell

(Target Site)

Ion Transport
BLOCKED

Click to download full resolution via product page

Caption: Figure 2. Pharmacokinetic and Pharmacodynamic pathway of Galosemide from blood

transport to NKCC2 inhibition in the Thick Ascending Limb.

Experimental Protocols
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Synthesis of Galosemide (Protocol Summary)
Context: This protocol describes the conversion of the sulfonamide precursor to the acyl-

sulfonamide (Galosemide).

Reagents:

4-[3-(trifluoromethyl)anilino]pyridine-3-sulfonamide (Precursor)[2]

Propionic anhydride

Pyridine (solvent/base) or DMAP (catalyst)

Step-by-Step Methodology:

Dissolution: Dissolve 1.0 equivalent of the sulfonamide precursor in anhydrous pyridine

under an inert atmosphere (Nitrogen or Argon).

Acylation: Add 1.2 equivalents of propionic anhydride dropwise at 0°C to control the

exotherm.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Mobile phase: CHCl

/MeOH 9:1) for the disappearance of the starting sulfonamide.

Quenching: Pour the reaction mixture into ice-cold water (pH adjusted to 4.0 with dilute HCl)

to precipitate the product.

Purification: Filter the crude precipitate. Recrystallize from ethanol/water to yield

Galosemide as a white crystalline solid.

Validation: Confirm structure via

H-NMR (DMSO-d

), specifically looking for the ethyl signals of the propanamide group and the downfield shift
of the sulfonamide NH.
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Diuretic Bioassay (Rat Model)
Context: Standard screening for high-ceiling diuretic activity.

Animals: Male Wistar rats (200–250g), fasted for 18 hours with free access to water.

Administration: Administer Galosemide orally (p.o.) or intravenously (i.v.) suspended in 0.5%

CMC (Carboxymethylcellulose).

Dose Range: 1, 3, 10, 30 mg/kg.

Hydration: Immediately administer normal saline (25 mL/kg) intraperitoneally to ensure

uniform hydration state.

Collection: Place rats in individual metabolic cages. Collect urine at intervals: 0–1h, 1–3h, 3–

6h, 6–24h.

Analysis: Measure Urine Volume (mL), Na

, and K

concentrations (Flame Photometry or ISE).

Endpoint: Calculate the Lipschitz value (T/U ratio) relative to a urea control or compare

efficacy directly to Furosemide.

Comparative Profiling Data
The following table summarizes the key differences that define the Galosemide profile.
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Parameter Galosemide Torsemide Furosemide

Chemical Class
Pyridine-sulfonyl-

amide
Pyridine-sulfonyl-urea Sulfonamide-benzoate

Primary Target NKCC2 NKCC2 NKCC2

Lipophilicity (LogP) High (~2.8) Moderate (~2.[4]1) Low (~2.0)

Oral Bioavailability

(Rat)
>80% >80% ~50% (Variable)

Metabolic Fate

(Human)

Rapid Hydrolysis

(Inactive)

Hepatic CYP2C9

(Active)
Glucuronidation

Potency (Rat) 5-10x Furosemide 2-4x Furosemide 1x (Baseline)
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Disclaimer: This guide is for research and educational purposes only. Galosemide is not

approved for human clinical use in many jurisdictions due to the metabolic instability described

above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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